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Compound of Interest

Compound Name: Hydrogen Selenite

Cat. No.: B1229016 Get Quote

An In-depth Technical Guide to Hydrogen Selenite: Chemical Formula, Structure, and Core

Properties

For researchers, scientists, and drug development professionals, a precise understanding of

chemical entities is paramount. This guide provides a detailed examination of hydrogen
selenite, an oxoanion of selenium. While often discussed in the context of its metabolic

product, hydrogen selenide, this document focuses on the distinct chemical and physical

properties of the hydrogen selenite ion itself.

Chemical Formula and Nomenclature
The hydrogen selenite ion, an inorganic anion, is characterized by the chemical formula

HSeO₃⁻. It is also referred to as the biselenite ion. This species is the conjugate base of

selenous acid (H₂SeO₃) and the conjugate acid of the selenite ion (SeO₃²⁻). Its sodium salt,

sodium hydrogen selenite, has the chemical formula NaHSeO₃.[1]

Molecular Structure and Bonding
The hydrogen selenite ion consists of a central selenium atom bonded to three oxygen atoms,

with one of the oxygen atoms being protonated. The overall geometry is a trigonal pyramid,

similar to the selenite ion (SeO₃²⁻), with the selenium atom at the apex. This geometry arises

from the presence of a lone pair of electrons on the selenium atom.
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Structural studies in the solid state and in aqueous solutions have provided insight into the

bond lengths within the ion. A key feature is the differentiation in bond lengths between the

selenium-oxygen bonds. The Se-O bond to the protonated oxygen (Se-OH) is longer than the

bonds to the non-protonated oxygen atoms (Se-O⁻ and Se=O).[2]

Structural Diagram of the Hydrogen Selenite Ion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2014/dt/c3dt53468e/unauth
https://www.benchchem.com/product/b1229016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Se

O

1.698 Å

O

1.698 Å

O

 >1.698 Å

H

[-]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Formation of Selenous Acid

Step 2: Neutralization Step 3: Isolation

Selenium Dioxide (SeO₂) Selenous Acid (H₂SeO₃)+ H₂O

Water (H₂O)

Sodium Hydrogen Selenite (aq)+ NaOH (1:1 ratio)

Sodium Hydroxide (NaOH)

Crystalline NaHSeO₃
Evaporation & Crystallization

Selenite / Hydrogen Selenite
(Dietary Intake)

Reduction
(e.g., via Glutathione,

Thioredoxin Reductase)

Hydrogen Selenide (H₂Se)
(Biologically Active Form)

Selenoprotein Synthesis Potential Gasotransmitter
Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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